Cas no 2091671-29-1 (Benzenamine, 2-chloro-3-methoxy-6-methyl-)

Benzenamine, 2-chloro-3-methoxy-6-methyl- structure
2091671-29-1 structure
Product Name:Benzenamine, 2-chloro-3-methoxy-6-methyl-
CAS No:2091671-29-1
MF:C8H10ClNO
MW:171.62
CID:5470038
PubChem ID:131484429
Update Time:2024-11-06

Benzenamine, 2-chloro-3-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-chloro-3-methoxy-6-methyl-
    • 2-chloro-3-methoxy-6-methylaniline
    • DB-423145
    • 2-chloro-3-methoxy-6-methylBenzenamine
    • G89833
    • SCHEMBL23888219
    • 2091671-29-1
    • Inchi: 1S/C8H10ClNO/c1-5-3-4-6(11-2)7(9)8(5)10/h3-4H,10H2,1-2H3
    • InChI Key: JXBPCVQESSXZCH-UHFFFAOYSA-N
    • SMILES: C1(N)=C(C)C=CC(OC)=C1Cl

Computed Properties

  • Exact Mass: 171.0450916g/mol
  • Monoisotopic Mass: 171.0450916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 35.2Ų
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